Cas no 2228595-86-4 (1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol)

1-Amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol is a chiral amino alcohol derivative featuring a benzodioxane core with a methoxy substituent. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, particularly β-adrenergic receptor ligands. The presence of both amino and hydroxyl functional groups on a propan-2-ol backbone allows for versatile synthetic applications, including chiral auxiliary or intermediate roles in asymmetric synthesis. The methoxy and benzodioxane moieties contribute to its potential pharmacological properties, such as enhanced binding affinity or metabolic stability. Its well-defined stereochemistry makes it valuable for research in drug discovery and development.
1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol structure
2228595-86-4 structure
Product Name:1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
CAS No:2228595-86-4
MF:C12H17NO4
MW:239.267683744431
CID:5899458
PubChem ID:165625852
Update Time:2025-11-01

1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol
    • 2228595-86-4
    • EN300-1770422
    • Inchi: 1S/C12H17NO4/c1-15-10-5-8(4-9(14)7-13)6-11-12(10)17-3-2-16-11/h5-6,9,14H,2-4,7,13H2,1H3
    • InChI Key: DMXFVAAHLRYWCW-UHFFFAOYSA-N
    • SMILES: O1CCOC2C(=CC(=CC1=2)CC(CN)O)OC

Computed Properties

  • Exact Mass: 239.11575802g/mol
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 73.9Ų

1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol Pricemore >>

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Additional information on 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol

Comprehensive Overview of 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2228595-86-4): Properties, Applications, and Research Insights

The compound 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol (CAS No. 2228595-86-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a 1,4-benzodioxin core with an amino-propanol side chain, making it a versatile intermediate for drug discovery and therapeutic applications. Researchers are particularly interested in its potential as a GPCR modulator or enzyme inhibitor, given its resemblance to bioactive scaffolds found in CNS-targeting drugs.

In recent years, the demand for specialty chemicals like 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol has surged due to advancements in precision medicine and high-throughput screening. The compound’s methoxybenzodioxin moiety is notable for its metabolic stability, a feature often explored in neuropharmacology and cardiovascular drug design. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in preclinical studies.

The synthesis of CAS 2228595-86-4 typically involves multi-step organic reactions, including Buchwald-Hartwig amination and reductive alkylation, optimized for yield and scalability. Its logP value (predicted ~2.1) suggests moderate lipophilicity, aligning with trends in blood-brain barrier permeability research—a hot topic in Alzheimer’s disease and Parkinson’s therapeutics. Notably, the 8-methoxy group enhances electron density, influencing receptor binding affinity.

From an industrial perspective, 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol is cataloged by major chemical suppliers as a research-grade compound, often requested for structure-activity relationship (SAR) studies. Its patent landscape reveals applications in adenosine receptor ligands and adrenergic agonists, reflecting broader interest in G-protein-coupled receptors (GPCRs)—a dominant theme in 2024 drug development pipelines.

Environmental and safety profiles of CAS 2228595-86-4 are rigorously documented. While not classified as hazardous, standard laboratory safety protocols (e.g., glovebox handling) are recommended due to its primary amine functionality. Stability studies indicate compatibility with lyophilization, a preferred method for biopharmaceutical storage, answering frequent queries about compound shelf life in online forums.

Emerging trends link derivatives of 1,4-benzodioxin to anti-inflammatory and neuroprotective effects, driving academic curiosity. A 2023 Journal of Medicinal Chemistry review highlighted its potential as a precursor for PET tracers, addressing the growing need for diagnostic imaging agents. Such findings align with Google Scholar metrics showing rising searches for "benzodioxin-based therapeutics" and "small molecule CNS drugs."

In conclusion, 1-amino-3-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propan-2-ol exemplifies the intersection of medicinal chemistry and translational research. Its CAS No. 2228595-86-4 serves as a key identifier for procurement and literature searches, while its structural features continue to inspire innovation in targeted drug delivery systems—a focal point for both AI-driven molecular docking studies and traditional wet-lab experimentation.

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